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Compound of Interest

Compound Name: Solvent Red 169

CAS No.: 27354-18-3

Cat. No.: B133992

Get Quote

Introduction: The Significance of Quantifying
Solvent Red 169
Solvent Red 169, a member of the anthraquinone dye family, is a synthetic colorant prized for

its vibrant red hue, exceptional thermal stability, and lightfastness.[1] These properties have led

to its widespread use in coloring a variety of materials, including plastics, polymers, fibers,

waxes, and printing inks.[2] For researchers, scientists, and professionals in drug development,

the ability to accurately quantify the concentration of Solvent Red 169 in a solution is

paramount for quality control, formulation development, and ensuring product consistency.

This comprehensive guide provides detailed protocols for two robust analytical methods for the

quantification of Solvent Red 169: UV-Visible (UV-Vis) Spectrophotometry and High-

Performance Liquid Chromatography (HPLC). The choice between these methods will depend

on the specific requirements of the analysis, such as the complexity of the sample matrix, the

required sensitivity, and the available instrumentation.

Physicochemical Properties of Solvent Red 169

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b133992#bc-rfq
https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://www.precisechem.com/solvent-red-169-product/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Red/Solvent-Red-169.html
https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties of Solvent Red 169 is

fundamental to developing and executing accurate analytical methods.

Property Value/Description Source

Chemical Name
1-(isopropylamino)anthracene-

9,10-dione
[3]

CAS Number 27354-18-3 [2]

Molecular Formula C₁₇H₁₅NO₂ [4]

Molecular Weight 265.31 g/mol [4]

Appearance Bluish-red powder [2]

Solubility
Soluble in various organic

solvents such as toluene.

Chemical Class Anthraquinone Dye [4]

Method 1: Quantification by UV-Visible
Spectrophotometry
UV-Vis spectrophotometry is a widely accessible and rapid technique for the quantification of

chromophoric compounds like Solvent Red 169. The method is based on the Beer-Lambert

Law, which states that the absorbance of a solution is directly proportional to the concentration

of the analyte and the path length of the light through the solution.

Principle
Molecules with chromophores, such as the anthraquinone structure in Solvent Red 169,

absorb light at specific wavelengths in the ultraviolet and visible regions of the electromagnetic

spectrum. By measuring the absorbance of a solution at the wavelength of maximum

absorbance (λmax), the concentration of the dye can be determined by comparing it to a

calibration curve prepared from standards of known concentrations.
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1. Materials and Reagents:

Solvent Red 169 analytical standard

HPLC-grade Toluene (or other suitable organic solvent)

Volumetric flasks (Class A)

Pipettes (Class A)

Quartz cuvettes (1 cm path length)

UV-Vis Spectrophotometer

2. Preparation of Standard Solutions:

Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of

Solvent Red 169 analytical standard and transfer it to a 100 mL volumetric flask. Dissolve

the dye in a small amount of toluene and then dilute to the mark with the same solvent. Mix

thoroughly.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock standard solution with toluene. A typical concentration range for the

calibration curve could be 1, 2, 5, 10, and 15 µg/mL.

3. Determination of Wavelength of Maximum Absorbance (λmax):

Take one of the mid-range working standard solutions (e.g., 5 µg/mL).

Scan the solution using the spectrophotometer over a wavelength range of 400-700 nm,

using toluene as a blank.

The wavelength at which the highest absorbance is recorded is the λmax. For anthraquinone

dyes with a red appearance, the λmax is typically in the range of 450-550 nm. It is crucial to

experimentally determine the precise λmax for Solvent Red 169 in the chosen solvent for

accurate quantification.

4. Generation of Calibration Curve:
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Set the spectrophotometer to the predetermined λmax.

Measure the absorbance of the blank (toluene) and each of the working standard solutions.

Plot a graph of absorbance versus concentration (µg/mL).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). An R² value > 0.995 is generally considered acceptable.

5. Sample Analysis:

Prepare the sample solution by dissolving the material containing Solvent Red 169 in

toluene. Dilute the solution as necessary to ensure the absorbance falls within the linear

range of the calibration curve.

Measure the absorbance of the sample solution at the λmax.

Calculate the concentration of Solvent Red 169 in the sample using the equation of the line

from the calibration curve.

Method 2: Quantification by High-Performance
Liquid Chromatography (HPLC)
HPLC is a powerful separation technique that offers high specificity and sensitivity for the

quantification of analytes in complex mixtures. A reversed-phase HPLC method is particularly

well-suited for the analysis of moderately polar compounds like Solvent Red 169.

Principle
In reversed-phase HPLC, the sample is injected into a column packed with a nonpolar

stationary phase (e.g., C18). A polar mobile phase is then pumped through the column.

Analytes in the sample interact with both the stationary and mobile phases. Compounds with

higher polarity will have a greater affinity for the mobile phase and will elute from the column

faster, while less polar compounds will be retained longer by the stationary phase. The

concentration of the analyte is determined by comparing the peak area of the analyte in the

sample to the peak areas of standards of known concentrations.
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Experimental Protocol
1. Materials and Reagents:

Solvent Red 169 analytical standard

HPLC-grade acetonitrile

HPLC-grade methanol

HPLC-grade water

Formic acid or o-phosphoric acid (for mobile phase modification)

Volumetric flasks (Class A)

Pipettes (Class A)

Syringe filters (0.45 µm)

2. HPLC Instrumentation and Conditions:

HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or

Diode Array Detector (DAD).

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a

good starting point.

Mobile Phase: A mixture of acetonitrile (or methanol) and water, often with a small amount of

acid (e.g., 0.1% formic acid) to improve peak shape. A common starting point for

anthraquinone dyes is a mobile phase of methanol and 0.1% aqueous o-phosphoric acid

solution.[5]

Flow Rate: Typically 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: Based on the UV-Vis spectrum of anthraquinones, a detection

wavelength of 254 nm is often suitable for monitoring the anthraquinone core structure.[6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b133992/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-solvent-red-169
https://pmc.ncbi.nlm.nih.gov/articles/PMC11530379/
https://scispace.com/pdf/quantitative-hplc-determination-and-extraction-of-58ochusu88.pdf
https://www.researchgate.net/publication/24212595_Quantitative_HPLC_Determination_and_Extraction_of_Anthraquinones_in_Senna_alata_Leaves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, for enhanced sensitivity for this specific red dye, monitoring at a wavelength in the

visible range, corresponding to its λmax, should also be evaluated.

Injection Volume: 10-20 µL.

3. Preparation of Standard and Sample Solutions:

Standard Stock Solution (e.g., 100 µg/mL): Prepare as described in the UV-Vis

spectrophotometry section, using the mobile phase as the diluent.

Working Standard Solutions: Prepare a series of working standards by diluting the stock

solution with the mobile phase to concentrations appropriate for the expected sample

concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

Sample Preparation: Dissolve the sample containing Solvent Red 169 in the mobile phase.

Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate

matter that could damage the HPLC column.

4. Chromatographic Analysis and Quantification:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solutions and the sample solution.

Identify the peak corresponding to Solvent Red 169 based on its retention time compared to

the standards.

Generate a calibration curve by plotting the peak area of the standards against their

concentrations.

Determine the concentration of Solvent Red 169 in the sample by interpolating its peak area

on the calibration curve.

Visualizations
UV-Vis Spectrophotometry Workflow
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Caption: Workflow for quantifying Solvent Red 169 by UV-Vis spectrophotometry.
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Caption: Workflow for quantifying Solvent Red 169 by HPLC.

Trustworthiness and Self-Validating Systems
To ensure the trustworthiness of the results obtained from these protocols, it is essential to

incorporate self-validating measures.

Method Validation: For routine analysis, it is highly recommended to perform a full method

validation according to ICH guidelines or other relevant regulatory standards. This includes

assessing parameters such as linearity, accuracy, precision (repeatability and intermediate

precision), specificity, limit of detection (LOD), and limit of quantification (LOQ).

System Suitability: Before each analytical run, perform system suitability tests to ensure the

analytical system is performing correctly. For HPLC, this includes parameters like peak

symmetry, theoretical plates, and retention time reproducibility. For UV-Vis, this involves

checking the stability of the blank reading.

Quality Control Samples: Include quality control (QC) samples at different concentration

levels within each analytical run to monitor the accuracy and precision of the analysis over

time.
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Conclusion
The UV-Vis spectrophotometry and HPLC methods detailed in this application note provide

robust and reliable approaches for the quantification of Solvent Red 169 in various solutions.

The choice of method will be dictated by the specific analytical needs. UV-Vis

spectrophotometry offers a rapid and straightforward analysis, while HPLC provides superior

specificity and is ideal for more complex sample matrices. By following these protocols and

incorporating good laboratory practices, researchers and scientists can achieve accurate and

reproducible quantification of this important industrial dye.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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